Cas no 30609-21-3 (Benzenemethanol, 3-butoxy-)
Benzenemethanol, 3-butoxy- structure
Product Name:Benzenemethanol, 3-butoxy-
CAS No:30609-21-3
MF:C11H16O2
MW:180.243543624878
MDL:MFCD11149510
CID:1443848
PubChem ID:22158264
Update Time:2025-04-20
Benzenemethanol, 3-butoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol, 3-butoxy-
- A1-19927
- (3-Butoxyphenyl)methanol
- DTXSID601313569
- CS-0333209
- 3-n-Butoxybenzyl alcohol
- SB84810
- 30609-21-3
- SCHEMBL8036345
- AKOS000247826
- 3-Butoxybenzenemethanol
-
- MDL: MFCD11149510
- Inchi: 1S/C11H16O2/c1-2-3-7-13-11-6-4-5-10(8-11)9-12/h4-6,8,12H,2-3,7,9H2,1H3
- InChI Key: XTOBUABQVGTVRJ-UHFFFAOYSA-N
- SMILES: O(C1C=CC=C(CO)C=1)CCCC
Computed Properties
- Exact Mass: 180.11508
- Monoisotopic Mass: 180.115
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.5A^2
- XLogP3: 2.3
Experimental Properties
- Density: 1.0±0.1 g/cm3
- Boiling Point: 294.7±15.0 °C at 760 mmHg
- Flash Point: 123.9±14.6 °C
- PSA: 29.46
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
Benzenemethanol, 3-butoxy- Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Benzenemethanol, 3-butoxy- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB427895-1 g |
3-n-Butoxybenzyl alcohol |
30609-21-3 | 1g |
€482.30 | 2022-03-24 | ||
| abcr | AB427895-5 g |
3-n-Butoxybenzyl alcohol |
30609-21-3 | 5g |
€1,123.50 | 2022-03-24 | ||
| abcr | AB427895-1g |
3-n-Butoxybenzyl alcohol; . |
30609-21-3 | 1g |
€1621.70 | 2024-08-03 | ||
| abcr | AB427895-5g |
3-n-Butoxybenzyl alcohol |
30609-21-3 | 5g |
€1373.40 | 2023-09-04 | ||
| Ambeed | A805975-1g |
(3-Butoxyphenyl)methanol |
30609-21-3 | 97% | 1g |
$441.0 | 2024-04-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1403879-1g |
(3-Butoxyphenyl)methanol |
30609-21-3 | 97% | 1g |
¥8553.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1403879-5g |
(3-Butoxyphenyl)methanol |
30609-21-3 | 97% | 5g |
¥18522.00 | 2024-08-02 | |
| A2B Chem LLC | AX72546-5g |
3-n-Butoxybenzyl alcohol |
30609-21-3 | 95% | 5g |
$1203.00 | 2024-04-20 |
Benzenemethanol, 3-butoxy- Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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